Cas no 1805337-06-7 (Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805337-06-7
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4810574
• Update Time: 2025-05-19

Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-16-9(15)4-3-14-5(2-12)7(13)6(4)8(10)11/h3,8H,2,12-13H2,1H3
• InChI Key： SPPQSDHFVRPERA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN=C(CN)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.1
• Topological Polar Surface Area: 91.2

Additional information on Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805337-06-7)

Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805337-06-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the ester and amino moieties, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1805337-06-7 for its potential role in developing kinase inhibitors and antimicrobial agents. The incorporation of difluoromethyl groups is known to improve lipophilicity and membrane permeability, addressing key challenges in modern drug design. This aligns with the growing trend of precision medicine and targeted therapies, where molecular specificity is paramount.

The synthesis of Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate involves multi-step organic transformations, often leveraging catalytic fluorination and reductive amination techniques. These methods are frequently discussed in green chemistry forums, as the pharmaceutical industry seeks sustainable alternatives to traditional halogenation processes. Notably, the compound's carboxylate ester group allows for further derivatization, enabling the creation of prodrugs or polymer conjugates for controlled release formulations.

From an analytical perspective, CAS No. 1805337-06-7 exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies highlight the pyridine ring proton environments, while mass spectrometry confirms the molecular ion peak consistent with its C9H11F2N3O2 formula. These characteristics are crucial for quality control in industrial-scale production, where process analytical technology (PAT) is increasingly adopted to ensure batch-to-batch consistency.

Beyond pharmaceuticals, this compound shows promise in agrochemical innovation. The difluoromethyl-pyridine scaffold has demonstrated activity against plant pathogens, sparking interest in next-generation fungicides. This application resonates with current global priorities such as food security and sustainable agriculture, particularly in developing resistance management strategies. Regulatory agencies are closely monitoring such developments, as evidenced by recent updates to EPA guidelines for fluorinated crop protection agents.

Thermodynamic studies reveal that Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate maintains stability under standard storage conditions, with decomposition observed only above 200°C. This thermal profile, combined with its moderate solubility in polar aprotic solvents, makes it suitable for various formulation technologies. Researchers are exploring its compatibility with lipid-based delivery systems, a hot topic in drug delivery optimization circles.

The commercial landscape for CAS No. 1805337-06-7 reflects its niche but growing importance. While not yet a bulk commodity, specialty chemical suppliers report increasing inquiries from contract research organizations (CROs) and academic institutions. Patent analysis shows protected synthetic routes in major jurisdictions, indicating competitive activity in this fine chemicals segment. Market analysts attribute this to broader trends in heterocyclic compound utilization, projected to grow at 6.8% CAGR through 2030.

Environmental fate studies of this compound are ongoing, with preliminary data suggesting moderate biodegradability under OECD test conditions. The fluorine atoms impart some persistence, prompting investigations into advanced wastewater treatment methods. This aligns with the pharmaceutical industry's focus on environmental risk assessment, a key component of green chemistry metrics and corporate sustainability initiatives.

In conclusion, Methyl 3-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxylate represents a compelling case study in modern medicinal chemistry innovation. Its structural complexity and functional group diversity position it as a valuable asset for researchers tackling challenges in drug discovery, crop protection, and material science. As synthetic methodologies advance and application research expands, this compound will likely play an increasingly prominent role in addressing some of the most pressing needs in healthcare and agricultural technology.